In-Depth Technical Guide: 2Abz-SVARTLLV-Lys(Dnp)-NH2
In-Depth Technical Guide: 2Abz-SVARTLLV-Lys(Dnp)-NH2
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the structure, properties, and applications of the fluorogenic peptide substrate, 2Abz-SVARTLLV-Lys(Dnp)-NH2. This substrate is a valuable tool for studying the activity of C1-inhibitor and other related proteases.
Core Structure and Properties
2Abz-SVARTLLV-Lys(Dnp)-NH2 is a synthetic peptide that functions as a substrate for the C1 inhibitor, a key regulator of the complement system. Its design is based on the principles of Fluorescence Resonance Energy Transfer (FRET), incorporating a fluorophore and a quencher moiety. The peptide sequence, SVARTLLV, is derived from a known cleavage site for the C1 inhibitor.
The core structure consists of a nine-amino acid peptide chain. The N-terminus is modified with a 2-aminobenzoyl (Abz) group, which acts as the fluorescent donor. The C-terminus is amidated (-NH2). A lysine (Lys) residue, modified at its epsilon-amino group with a 2,4-dinitrophenyl (Dnp) group, is incorporated into the sequence. The Dnp group serves as the quencher.
In its intact state, the close proximity of the Abz and Dnp groups allows for efficient FRET, resulting in the quenching of the Abz fluorescence. Upon enzymatic cleavage of the peptide backbone by the C1 inhibitor, the Abz and Dnp moieties are separated, leading to a significant increase in fluorescence intensity. This fluorescence signal can be monitored to determine the rate of substrate cleavage and, consequently, the enzymatic activity.
Physicochemical Properties
| Property | Value | Source |
| Chemical Formula | C57H91N17O16 | [1] |
| Molecular Weight | ~1286.4 g/mol | Calculated |
| Excitation Wavelength (Abz) | ~320 nm | Representative |
| Emission Wavelength (Abz) | ~420 nm | Representative |
| Purity | Typically >95% (as determined by HPLC) | General Information |
| Storage | Store at -20°C in a dry, dark place. | General Information |
Structural Diagram
The following diagram illustrates the fundamental structure of the 2Abz-SVARTLLV-Lys(Dnp)-NH2 peptide.
Caption: Molecular structure of the FRET peptide substrate.
Experimental Protocols
General Synthesis and Purification Protocol
The synthesis of 2Abz-SVARTLLV-Lys(Dnp)-NH2 is typically achieved through solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.
Materials:
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Rink amide resin
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Fmoc-protected amino acids (Ser, Val, Ala, Arg, Thr, Leu)
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Fmoc-Lys(Dde)-OH
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2-Aminobenzoic acid (Abz)
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2,4-Dinitrofluorobenzene (DNFB)
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Coupling reagents (e.g., HBTU, HOBt, DIEA)
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Deprotection reagents (e.g., piperidine in DMF)
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Cleavage cocktail (e.g., TFA/TIS/H2O)
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Solvents (DMF, DCM, Acetonitrile)
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HPLC system for purification
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Mass spectrometer for characterization
Procedure:
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Resin Swelling: Swell the Rink amide resin in DMF.
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Fmoc Deprotection: Remove the Fmoc protecting group from the resin using a solution of piperidine in DMF.
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Amino Acid Coupling: Couple the Fmoc-protected amino acids sequentially to the resin using a coupling agent like HBTU/HOBt in the presence of DIEA. The order of coupling will be Val, Leu, Leu, Thr, Arg, Ala, Val, Ser. For the lysine residue, Fmoc-Lys(Dde)-OH is used to allow for selective deprotection of the side chain.
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N-terminal Abz Coupling: After coupling the final amino acid (Ser), couple 2-aminobenzoic acid to the N-terminus.
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Side Chain Deprotection and Dnp Labeling: Selectively remove the Dde protecting group from the lysine side chain using hydrazine in DMF. Then, react the deprotected lysine side chain with 2,4-dinitrofluorobenzene (DNFB) to introduce the Dnp group.
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Cleavage and Deprotection: Cleave the peptide from the resin and remove the remaining side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O).
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Purification: Purify the crude peptide by reverse-phase HPLC.
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Characterization: Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.
C1-Inhibitor Activity Assay Protocol
This protocol provides a general framework for measuring C1-inhibitor activity using 2Abz-SVARTLLV-Lys(Dnp)-NH2.
Materials:
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2Abz-SVARTLLV-Lys(Dnp)-NH2 substrate stock solution (e.g., 10 mM in DMSO)
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Assay buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4)
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Purified C1-inhibitor enzyme
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Test compounds (inhibitors or activators)
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96-well black microplate
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Fluorescence plate reader
Procedure:
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Prepare Reagents: Dilute the 2Abz-SVARTLLV-Lys(Dnp)-NH2 substrate and C1-inhibitor enzyme to their final working concentrations in the assay buffer. The optimal concentrations should be determined empirically but are typically in the low micromolar range for the substrate and nanomolar range for the enzyme.
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Assay Setup:
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Add assay buffer to all wells.
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Add the test compound or vehicle control to the appropriate wells.
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Add the C1-inhibitor enzyme to all wells except the negative control (no enzyme) wells.
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Pre-incubate the plate at the desired temperature (e.g., 37°C) for a short period (e.g., 10-15 minutes).
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Initiate Reaction: Add the 2Abz-SVARTLLV-Lys(Dnp)-NH2 substrate to all wells to start the enzymatic reaction.
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Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence intensity using a fluorescence plate reader with excitation at ~320 nm and emission at ~420 nm. Measurements should be taken at regular intervals (e.g., every 1-2 minutes) for a defined period (e.g., 30-60 minutes).
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Data Analysis:
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Subtract the background fluorescence (from wells without enzyme) from all readings.
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Determine the initial reaction velocity (rate of fluorescence increase) for each well by calculating the slope of the linear portion of the fluorescence versus time curve.
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Calculate the percent inhibition or activation of the test compounds relative to the vehicle control.
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Signaling Pathways and Experimental Workflows
FRET-Based Enzyme Activity Assay Workflow
The following diagram illustrates the workflow for a typical FRET-based enzyme activity assay using 2Abz-SVARTLLV-Lys(Dnp)-NH2.
Caption: Workflow for a FRET-based enzyme assay.
Principle of FRET-Based Substrate Cleavage
This diagram illustrates the principle of Fluorescence Resonance Energy Transfer (FRET) as it applies to this substrate.
Caption: FRET mechanism before and after enzyme cleavage.
